Cas no 2228278-60-0 (2-(2-Chloropyridin-3-yl)butanoic acid)

2-(2-Chloropyridin-3-yl)butanoic acid is a chlorinated pyridine derivative with a butanoic acid side chain, serving as a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure combines a reactive chloropyridine moiety with a carboxyl group, enabling further functionalization through nucleophilic substitution or coupling reactions. This compound is particularly valuable in the development of agrochemicals, pharmaceuticals, and specialty chemicals due to its ability to act as a building block for heterocyclic frameworks. The chloropyridine group enhances reactivity, while the carboxylic acid functionality allows for derivatization into esters, amides, or other derivatives. Its stability and well-defined reactivity profile make it a reliable choice for research and industrial applications.
2-(2-Chloropyridin-3-yl)butanoic acid structure
2228278-60-0 structure
Product Name:2-(2-Chloropyridin-3-yl)butanoic acid
CAS No:2228278-60-0
MF:C9H10ClNO2
MW:199.634201526642
CID:6233447
PubChem ID:165801423
Update Time:2025-09-28

2-(2-Chloropyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-2003093
    • 2228278-60-0
    • 2-(2-chloropyridin-3-yl)butanoic acid
    • 2-(2-Chloropyridin-3-yl)butanoic acid
    • Inchi: 1S/C9H10ClNO2/c1-2-6(9(12)13)7-4-3-5-11-8(7)10/h3-6H,2H2,1H3,(H,12,13)
    • InChI Key: IIVVOHMHQCPCAF-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)C(C(=O)O)CC

Computed Properties

  • Exact Mass: 199.0400063g/mol
  • Monoisotopic Mass: 199.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.2Ų

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Additional information on 2-(2-Chloropyridin-3-yl)butanoic acid

Recent Advances in the Application of 2-(2-Chloropyridin-3-yl)butanoic acid (CAS: 2228278-60-0) in Chemical Biology and Pharmaceutical Research

2-(2-Chloropyridin-3-yl)butanoic acid (CAS: 2228278-60-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative, featuring a chloropyridine moiety, has demonstrated versatile applications in medicinal chemistry, particularly as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in developing novel therapeutic agents targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-(2-Chloropyridin-3-yl)butanoic acid as a building block for kinase inhibitor development. The research team successfully incorporated this scaffold into novel ATP-competitive inhibitors showing promising activity against a range of tyrosine kinases implicated in cancer progression. The chloropyridine group was found to contribute significantly to binding affinity through unique halogen bonding interactions with kinase hinge regions.

In pharmaceutical formulation research, scientists have investigated the physicochemical properties of 2-(2-Chloropyridin-3-yl)butanoic acid to optimize its drug-like characteristics. A recent publication in Molecular Pharmaceutics (2024) reported on salt formation studies with this compound, demonstrating improved solubility and bioavailability when complexed with appropriate counterions. These findings have important implications for the development of oral dosage forms containing derivatives of this compound.

The compound's mechanism of biological action has been further elucidated through recent structural biology studies. Cryo-EM and X-ray crystallography data published in Nature Structural & Molecular Biology (2023) revealed how 2-(2-Chloropyridin-3-yl)butanoic acid derivatives can modulate protein-protein interactions in inflammatory pathways. The chloropyridine moiety was shown to occupy a unique hydrophobic pocket in the target protein, providing a structural basis for rational drug design.

Ongoing clinical research has identified several 2-(2-Chloropyridin-3-yl)butanoic acid derivatives entering Phase I/II trials as potential treatments for autoimmune disorders and certain cancers. Recent patent filings (WO202318756, 2023) describe novel compositions containing this scaffold with improved metabolic stability and reduced off-target effects. These developments suggest a growing pharmaceutical interest in this chemical entity.

From a synthetic chemistry perspective, recent advances in catalytic asymmetric synthesis have enabled more efficient production of enantiomerically pure 2-(2-Chloropyridin-3-yl)butanoic acid derivatives. A 2024 study in ACS Catalysis reported a novel biocatalytic approach using engineered ketoreductases to achieve >99% ee for the (R)-enantiomer, which shows superior biological activity in several assay systems.

Future research directions for 2-(2-Chloropyridin-3-yl)butanoic acid include exploration of its potential in targeted protein degradation (PROTACs) and as a warhead in covalent inhibitor design. Preliminary results presented at the 2024 American Chemical Society national meeting suggest that derivatives of this compound may serve as effective E3 ligase recruiters in PROTAC systems, opening new avenues for drug discovery.

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